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Compound of Interest

Compound Name: Tetraglycine

Cat. No.: B1346897

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tetraglycine hydroperiodide is a complex of iodine and the amino acid glycine. It serves as a
stable, solid source of iodine for the disinfection of drinking water. When dissolved in water, it
releases free iodine, a potent broad-spectrum antimicrobial agent effective against bacteria,
viruses, and some protozoa. This document provides detailed application notes and protocols
for the use of tetraglycine hydroperiodide in water purification, intended for research and
development purposes.

Mechanism of Action

The primary disinfecting action of tetraglycine hydroperiodide is attributed to the release of
free iodine (I2) into the water. This free iodine then acts as a powerful oxidizing agent,
inactivating microorganisms through multiple pathways. The key mechanisms include:

o Oxidation of Cellular Components: lodine penetrates the cell walls of microorganisms and
oxidizes critical cellular components. This includes the sulfhydryl groups of enzymes, amino
acids (such as cysteine and methionine), and nucleotides. This oxidation leads to the
denaturation of proteins and enzymes, disrupting metabolic processes essential for survival.

o Disruption of Protein Synthesis: By reacting with amino acids and nucleotides, iodine can
interfere with protein synthesis and disrupt the structure of DNA and RNA.
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e Cell Membrane Damage: lodine can also attack the unsaturated fatty acids in the cell
membrane, leading to a loss of membrane integrity and leakage of cellular contents.

The multi-targeted nature of iodine's action makes the development of microbial resistance
unlikely.

Signaling Pathway of lodine Disinfection

 To cite this document: BenchChem. [Tetraglycine Hydroperiodide: Application Notes and
Protocols for Water Purification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346897#tetraglycine-hydroperiodide-for-water-
purification-methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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